Cas no 895455-45-5 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 895455-45-5
• MF: C₁₅H₁₆N₂O₂S₂
• MW: 320.429740905762
• CID: 6201227
• PubChem ID: 7254520
• Update Time: 2025-05-20

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• MFCD06441889
• SR-01000021409-1
• SR-01000021409
• F2537-0063
• N-(5-ACETYL-4-METHYL-1,3-THIAZOL-2-YL)-2-[(4-METHYLPHENYL)SULFANYL]ACETAMIDE
• AKOS002356130
• 895455-45-5
• N-(5-acetyl-4-methylthiazol-2-yl)-2-(p-tolylthio)acetamide

• Inchi： 1S/C15H16N2O2S2/c1-9-4-6-12(7-5-9)20-8-13(19)17-15-16-10(2)14(21-15)11(3)18/h4-7H,8H2,1-3H3,(H,16,17,19)
• InChI Key： PNJMBAMWBRFLME-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C)=O)NC(CSC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 320.06532010g/mol
• Monoisotopic Mass: 320.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide

N-(5-Acetyl-4-Methyl-1,3-Thiazol-2-Yl)-2-(4-Methylphenyl)Sulfanylacetamide: A Comprehensive Overview

The compound with CAS No. 895455-45-5, known as N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a thiazole ring system, an acetyl group, a methyl substituent, and a sulfanylacetamide moiety, all of which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. The presence of the sulfanyl group in the molecule plays a crucial role in enhancing its bioavailability and stability, which are critical factors for drug efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through condensation reactions, followed by functionalization with the acetyl and methyl groups. The introduction of the sulfanylacetamide moiety is achieved through nucleophilic substitution reactions, ensuring high specificity and yield. These synthetic strategies not only underscore the versatility of thiazole chemistry but also pave the way for further modifications to explore its pharmacokinetic properties.

In terms of pharmacological applications, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide has shown potential in targeting inflammatory pathways associated with chronic diseases such as arthritis and cardiovascular disorders. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress markers in experimental models. Additionally, its selectivity for certain cellular targets suggests that it could be developed into a targeted therapy with minimal off-target effects.

Another area of interest lies in the exploration of this compound's interactions with biological membranes and its potential as a drug delivery agent. The sulfanyl group's lipophilic nature enhances its ability to penetrate cellular membranes, making it a promising candidate for delivering therapeutic payloads across biological barriers. This property is particularly relevant in the context of developing nanomedicines and targeted drug delivery systems.

Looking ahead, ongoing research is focused on optimizing the chemical structure of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide to improve its pharmacokinetic profile and therapeutic index. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict its binding affinities to various biological targets. These insights will guide future synthetic efforts aimed at enhancing its efficacy while minimizing adverse effects.

In conclusion, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. Its unique combination of chemical features positions it as a valuable tool in both academic research and industrial drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of thiazole chemistry and its therapeutic potential.